Cas no 75815-76-8 (1-(2-methylphenyl)-1H-pyrazole-4-carboxylic Acid)

• Product Name: 1-(2-methylphenyl)-1H-pyrazole-4-carboxylic Acid
• CAS No: 75815-76-8
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1032338
• PubChem ID: 23344446
• Update Time: 2025-04-20

1-(2-methylphenyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(o-Tolyl)-1H-pyrazole-4-carboxylic acid
• 1-(2-methylphenyl)pyrazole-4-carboxylic acid
• 1-(o-tolyl)pyrazole-4-carboxylic acid
• 1-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid
• AK122760
• EN300-75205
• MolPort-004-327-987
• SCHEMBL11480162
• CS-0260440
• 75815-76-8
• DTXSID30633224
• Z317041834
• 1-(O-tolyl)-1H-pyrazole-4-carboxylicacid
• AKOS000168877
• G26446
• 1-(2-methylphenyl)-1H-pyrazole-4-carboxylic Acid

• Inchi： 1S/C11H10N2O2/c1-8-4-2-3-5-10(8)13-7-9(6-12-13)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： YHBOCRFSDHSZIX-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 106-108 °C
• Boiling Point: 397.3±17.0 °C at 760 mmHg
• Flash Point: 194.1±20.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(2-methylphenyl)-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles